Cas no 1393570-78-9 (Ethyl 5-amino-6-chloropyrimidine-4-carboxylate)

• Product Name: Ethyl 5-amino-6-chloropyrimidine-4-carboxylate
• CAS No: 1393570-78-9
• MF: C₇H₈ClN₃O₂
• MW: 201.610320091248
• CID: 5684883
• PubChem ID: 72218419
• Update Time: 2024-11-07

Ethyl 5-amino-6-chloropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-AMINO-6-CHLOROPYRIMIDINE-4-CARBOXYLATE
• AB85265
• 1393570-78-9
• AKOS037652040
• 181905
• 4-Pyrimidinecarboxylic acid, 5-amino-6-chloro-, ethyl ester
• Ethyl 5-amino-6-chloropyrimidine-4-carboxylate

• Inchi： 1S/C7H8ClN3O2/c1-2-13-7(12)5-4(9)6(8)11-3-10-5/h3H,2,9H2,1H3
• InChI Key： QTCMXUDNAULOTH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)OCC)=NC=N1)N

Computed Properties

• Exact Mass: 201.0305042g/mol
• Monoisotopic Mass: 201.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Boiling Point: 326.4±37.0 °C(Predicted)
• pka: -1.70±0.26(Predicted)